Cas no 2228214-86-4 (2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine
• CAS No: 2228214-86-4
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6440876
• PubChem ID: 165975139
• Update Time: 2025-10-29

2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine
• EN300-1771847
• 2228214-86-4

• Inchi： 1S/C14H20N2O/c1-13(2)9-14(13,15)10-4-5-12-11(8-10)16(3)6-7-17-12/h4-5,8H,6-7,9,15H2,1-3H3
• InChI Key： LXCAIKIDBUIZJB-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.5Ų

Additional information on 2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine

2,2-Dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine

The compound 2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropan-1-amine (CAS No. 2228214-86-4) is a highly specialized organic molecule with significant potential in the field of drug discovery and biological research. This compound belongs to the class of cyclopropane derivatives, which are known for their unique chemical properties and structural stability. The molecule's structure incorporates a benzoxazine ring system, which adds complexity and functionality to its overall framework.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to form strong interactions with biological targets. The benzoxazine moiety in this compound further enhances its potential as a lead compound for developing novel therapeutic agents. Researchers have explored its applications in anticancer drug development, where its ability to inhibit specific cellular pathways has shown promising results.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the benzoxazine ring through cyclization reactions and the subsequent attachment of the cyclopropane group. These reactions are optimized to ensure high yields and purity, making the compound suitable for preclinical studies.

In terms of biological activity, this compound has demonstrated selective binding to certain proteins involved in neurodegenerative diseases, such as Alzheimer's disease. Its ability to modulate these proteins suggests potential applications in developing treatments for such conditions. Additionally, ongoing research is exploring its role as a kinase inhibitor, which could lead to new strategies for combating various cancers.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques, including NMR spectroscopy and mass spectrometry. These analyses confirm its molecular structure and purity, ensuring reliability in experimental studies. The compound's physical properties, such as its melting point and solubility, have also been determined, providing essential data for its use in various experimental setups.

As part of ongoing research efforts, this compound is being tested in animal models to assess its pharmacokinetic profile and toxicity levels. Initial findings indicate that it has a favorable absorption rate and low toxicity, which are critical factors for its potential translation into clinical use.

In conclusion, 2,2-dimethyl-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropane amine represents a cutting-edge molecule with vast potential in the field of medicinal chemistry. Its unique structure and promising biological activity make it a valuable tool for researchers aiming to develop innovative therapeutic solutions.